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Application Notes

Dilithium sebacate, the dilithium salt of the C10 dicarboxylic acid sebacic acid, serves as a
highly effective co-thickener in the formulation of lithium complex greases intended for high-
temperature applications.[1][2] Its linear molecular structure, with a carboxylate group at each
end complexed with a lithium ion, contributes to the formation of a stable thickener matrix.[1]
This stability is crucial for lubricants operating under demanding conditions of high heat and
mechanical stress.

The primary application of dilithium sebacate is as a complexing agent in conjunction with a
primary lithium soap, typically lithium 12-hydroxystearate. The resulting lithium complex grease
exhibits a significantly higher dropping point than simple lithium soap greases, enhancing its
performance at elevated temperatures.[3][4] Greases formulated with dilithium sebacate
demonstrate robust thermo-oxidative stability and effective wear prevention, making them
suitable for lubricating bearings and other components in automotive and industrial machinery
operating at high speeds and temperatures.[5][6]

Performance Characteristics
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The inclusion of dilithium sebacate in a lithium complex grease formulation imparts several
desirable properties. Notably, it can lead to improved thermo-oxidative stability compared to
other dicarboxylic acids like azelaic acid.[5] While the wear properties and low-temperature
viscosities are often comparable, sebacic acid can facilitate a smoother grease manufacturing
process.[5]

The concentration of the diacid component, such as dilithium sebacate, in the thickener is
typically in the range of 2-5% of the total formulation.[5] Even at these concentrations, it plays a
critical role in defining the performance attributes of the grease.

Quantitative Performance Data

The following table summarizes typical performance data for a high-temperature lithium
complex grease formulated with dilithium sebacate. The values are representative and can
vary based on the base oil and other additives used.
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Performance
Parameter

Test Method

Typical Value

Reference

Dropping Point

ASTM D2265

> 230°C

Lithium complex
greases generally
have dropping points
above 230°C.[3]

Thermo-oxidative
Stability

ASTM D942

Pressure drop of <10
psi after 100 hours at
99°C

Sebacate-based
greases show good
thermo-oxidative
stability.[5] Specific
values depend on the

full formulation.

Wear Scar Diameter

ASTM D2266

<0.5mm

Indicates good wear
prevention

characteristics under
sliding steel-on-steel

conditions.[7]

NLGI Grade

ASTM D217

A common grade for
multi-purpose and
high-temperature

greases.

Experimental Protocols

Protocol 1: Synthesis of Dilithium Sebacate

This protocol describes the laboratory-scale synthesis of dilithium sebacate via a

neutralization reaction.

Materials:

e Sebacic acid (C10H1804)

e Lithium hydroxide monohydrate (LIOH-H20)
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Deionized water

Ethanol (optional, for washing)

Reaction vessel with stirring and heating capabilities
pH indicator or pH meter

Filtration apparatus

Drying oven

Procedure:

Dissolution: In the reaction vessel, dissolve a known quantity of sebacic acid in deionized
water. Heating to 60-70°C can aid dissolution.

Stoichiometric Calculation: Calculate the molar equivalent of lithium hydroxide required for
complete neutralization. The reaction is: C10H1804 + 2LIiOH - C10H16Li204 + 2H20.[1]

Neutralization: Prepare an aqueous solution of the calculated amount of lithium hydroxide.
Slowly add the lithium hydroxide solution to the sebacic acid solution while stirring
continuously.

pH Monitoring: Monitor the pH of the reaction mixture. The target pH for complete
neutralization is approximately 7.0.

Precipitation and Isolation: As the reaction proceeds, dilithium sebacate will precipitate out
of the solution, especially upon cooling. Cool the mixture to room temperature to maximize
precipitation.

Filtration: Isolate the solid dilithium sebacate product by vacuum filtration.

Washing: Wash the product with a small amount of cold deionized water or ethanol to
remove any unreacted starting materials.

Drying: Dry the purified dilithium sebacate in a drying oven at 100-110°C until a constant
weight is achieved.
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Protocol 2: Preparation of High-Temperature Lithium
Complex Grease

This protocol outlines the preparation of a lithium complex grease using dilithium sebacate as

the complexing agent.

Materials:

Base oil (e.g., Polyalphaolefin - PAO 40)

12-hydroxystearic acid

Dilithium sebacate (prepared as in Protocol 1 or commercially sourced)

Lithium hydroxide monohydrate (LIOH-H20)

Deionized water

Grease kettle or suitable reaction vessel with a high-torque stirrer and temperature control

Homogenizer (optional)

Procedure:

Initial Charge: Charge the grease kettle with the base oil and 12-hydroxystearic acid.

Heating and Dissolving: Begin stirring and heat the mixture to 80-90°C to dissolve the 12-
hydroxystearic acid.

Saponification (First Stage): Prepare an aqueous slurry of lithium hydroxide. Add this slurry
to the oil-acid mixture. Increase the temperature to 100-110°C and hold for 1-2 hours to
complete the primary saponification.

Dehydration: Gradually increase the temperature to 140-150°C to drive off the water from the
reaction.

Complexation (Second Stage): Once the mixture is dehydrated, add the dilithium sebacate.
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High-Temperature Reaction: Raise the temperature to 190-210°C and hold for 30-60 minutes
to ensure the formation of the complex thickener structure. The mixture should become clear
at this stage.

Cooling and Gel Formation: Begin a controlled cooling process. The thickener fibers will form
as the mixture cools. The rate of cooling can influence the final properties of the grease.

Final Oil Addition: During the cooling phase, the remaining portion of the base oil can be
added.

Homogenization: Once the grease has cooled to below 100°C, it can be passed through a
homogenizer to ensure a smooth and uniform texture.

Deaeration and Packaging: The final product should be deaerated and then packaged into
appropriate containers.

Protocol 3: Evaluation of Thermo-Oxidative Stability
(ASTM D942)

This protocol describes the standard method for determining the oxidation stability of

lubricating greases.

Apparatus:

ASTM D942 oxidation pressure vessel with sample dishes
Constant temperature bath (99 + 0.5°C)
Pressure gauge

Oxygen source (99.5% purity)

Procedure:

Sample Preparation: Distribute 20 grams of the grease sample equally among five glass
sample dishes.
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e Apparatus Assembly: Place the filled dishes in the dish holder and position them inside the
oxidation pressure vessel.

e Pressurization: Seal the vessel and purge it with oxygen to remove air. Pressurize the vessel
to 110 + 2 psi at room temperature.

o Oxidation: Place the sealed and pressurized vessel into the constant temperature bath
maintained at 99°C.

» Data Collection: Record the pressure inside the vessel at regular intervals (e.g., every 24
hours) for a specified duration (typically 100 hours or more).

e Analysis: The result is reported as the pressure drop in psi after the specified test duration. A
smaller pressure drop indicates better oxidation stability.
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Caption: Synthesis of Dilithium Sebacate via Neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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